Cas no 63539-56-0 (Benzonitrile, 4,4'-(1,2-dimethyl-1,2-ethanediyl)bis-)

• Product Name: Benzonitrile, 4,4'-(1,2-dimethyl-1,2-ethanediyl)bis-
• CAS No: 63539-56-0
• MF: C₁₈H₁₆N₂
• MW: 260.333044052124
• CID: 1660695
• PubChem ID: 57653274
• Update Time: 2025-04-21

Benzonitrile, 4,4'-(1,2-dimethyl-1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,4'-(1,2-dimethyl-1,2-ethanediyl)bis-
• 4-[3-(4-cyanophenyl)butan-2-yl]benzonitrile
• DTXSID80727440
• 4,4'-(Butane-2,3-diyl)dibenzonitrile
• bis(4 cyanophenyl)butane
• 63539-56-0
• SCHEMBL13557870

• Inchi： 1S/C18H16N2/c1-13(17-7-3-15(11-19)4-8-17)14(2)18-9-5-16(12-20)6-10-18/h3-10,13-14H,1-2H3
• InChI Key： FMONHZODOGRDQX-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C(C)C(C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 260.13148
• Monoisotopic Mass: 260.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58